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Compound of Interest

Compound Name:
2'-O-methyladenosine 5'-

phosphate

Cat. No.: B15599486 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 2'-
O-methyladenosine 5'-phosphate. The following procedures are based on available safety

data for the closely related compound, 2'-O-methyladenosine, which is not classified as

hazardous. However, it is imperative to consult your institution's Environmental Health and

Safety (EHS) department for specific guidance and to ensure compliance with local, state, and

federal regulations.

Immediate Safety and Handling
Before handling 2'-O-methyladenosine 5'-phosphate, ensure you are wearing appropriate

personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. While 2'-

O-methyladenosine is not considered hazardous, good laboratory practices should always be

followed.[1] Avoid creating dust, and ensure adequate ventilation in the work area.[1][2] In case

of contact, rinse the affected area with plenty of water.[1]

Quantitative Data Summary
The following table summarizes the key chemical and physical properties of the related

compound 2'-O-methyladenosine. This data is provided for informational purposes and may be

useful for EHS personnel in determining the appropriate disposal route.
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Property Value Source

Molecular Formula C11H15N5O4 --INVALID-LINK--

Formula Weight 281.3 g/mol --INVALID-LINK--

Hazard Classification
Not considered hazardous by

OSHA 29 CFR 1910.1200
[1]

Step-by-Step Disposal Protocol
This protocol outlines the recommended steps for the disposal of 2'-O-methyladenosine 5'-
phosphate, assuming it is treated as a non-hazardous chemical waste.

Initial Assessment: Confirm with your institution's EHS department that 2'-O-
methyladenosine 5'-phosphate can be managed as non-hazardous waste. Provide them

with the information from the Safety Data Sheet for 2'-O-methyladenosine if a specific SDS

for the 5'-phosphate is unavailable.

Containerization:

Place solid waste in a clearly labeled, sealed container.

For solutions, use a compatible, leak-proof container. Do not mix with other chemical

waste unless explicitly approved by your EHS office.

Labeling: Label the waste container clearly with the full chemical name: "2'-O-
methyladenosine 5'-phosphate". Include the quantity and date of accumulation.

Storage: Store the waste container in a designated waste accumulation area, away from

incompatible materials.

Waste Pickup: Arrange for disposal through your institution's hazardous waste management

program. Follow their specific procedures for requesting a waste pickup.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 2'-O-methyladenosine 5'-phosphate.

Disposal Workflow: 2'-O-methyladenosine 5'-phosphate

Start: Have 2'-O-methyladenosine
5'-phosphate waste

Consult Institutional EHS
for classification

Is it classified as
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Follow non-hazardous
waste stream procedures

No

Follow hazardous chemical
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Store in designated
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Arrange for EHS
waste pickup

End: Proper Disposal
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Click to download full resolution via product page

Caption: Disposal decision workflow for 2'-O-methyladenosine 5'-phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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